Cas no 1481633-45-7 (2-chloro-4-methyl-5-nitrobenzenemethanol)

• Product Name: 2-chloro-4-methyl-5-nitrobenzenemethanol
• CAS No: 1481633-45-7
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 2134147
• Update Time: 2023-11-19

2-chloro-4-methyl-5-nitrobenzenemethanol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-methyl-5-nitroBenzenemethanol
• Benzenemethanol, 2-chloro-4-methyl-5-nitro-
• KOPFWMUURXUKKL-UHFFFAOYSA-N
• 2-Chloro-4-methyl-5-nitrobenzyl alcohol
• (2-Chloro-4-methyl-5-nitrophenyl)methanol
• CID 86701534
• (2-Chloro-4-methyl-5-nitro-phenyl)-methanol
• 2-chloro-4-methyl-5-nitrobenzenemethanol

• Inchi： 1S/C8H8ClNO3/c1-5-2-7(9)6(4-11)3-8(5)10(12)13/h2-3,11H,4H2,1H3
• InChI Key： KOPFWMUURXUKKL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.019
• Monoisotopic Mass: 201.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 350.7±37.0 °C(Predicted)
• pka: 13.41±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes